molecular formula C13H11FN2O2 B3044807 Benzenemethanamine, 4-fluoro-N-(2-nitrophenyl)- CAS No. 100460-79-5

Benzenemethanamine, 4-fluoro-N-(2-nitrophenyl)-

Cat. No.: B3044807
CAS No.: 100460-79-5
M. Wt: 246.24 g/mol
InChI Key: HDDNMPHXSUSADO-UHFFFAOYSA-N
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Description

Benzenemethanamine, 4-fluoro-N-(2-nitrophenyl)- is a useful research compound. Its molecular formula is C13H11FN2O2 and its molecular weight is 246.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenemethanamine, 4-fluoro-N-(2-nitrophenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenemethanamine, 4-fluoro-N-(2-nitrophenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

100460-79-5

Molecular Formula

C13H11FN2O2

Molecular Weight

246.24 g/mol

IUPAC Name

N-[(4-fluorophenyl)methyl]-2-nitroaniline

InChI

InChI=1S/C13H11FN2O2/c14-11-7-5-10(6-8-11)9-15-12-3-1-2-4-13(12)16(17)18/h1-8,15H,9H2

InChI Key

HDDNMPHXSUSADO-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)NCC2=CC=C(C=C2)F)[N+](=O)[O-]

Canonical SMILES

C1=CC=C(C(=C1)NCC2=CC=C(C=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

56 g N-(4-fluorobenzyl) 2-nitroaniline are reduced in the presence of 34 g of 5% palladized charcoal into methanol (560 ml) using a stream of hydrogen at room temperature and normal pression. After achievement of the reaction, the mixture is washed with nitrogen, filtered on clay (Trade Mark Celite) and concentrated to dryness. The residue is recrystallized from isopropyl ether. The desired N-substituted phenylene diamine, is thus obtained recovered weight: 38.5 g. The starting material N-(4-fluorobenzyl) 2-nitroaniline is prepared by alkylating the 2-nitroaniline by means of 4-fluorobenzyl chloride in the methyl ethyl ketone.
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